Cas no 221524-06-7 ( )

• Product Name: &nbsp
• CAS No: 221524-06-7
• MF: C₁₄H₂₂N₂O₆
• MW: 314.334284305573
• CID: 912226
• PubChem ID: 45358638
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-prop-2-enoxycarbonylpiperazine-2-carboxylic acid
• 221524-06-7
• AB27915
• 1-[(tert-butoxy)carbonyl]-4-[(prop-2-en-1-yloxy)carbonyl]piperazine-2-carboxylic acid
• EN300-25778882
• PIPERAZINE-1,2,4-TRICARBOXYLIC ACID 4-ALLYL ESTER 1-TERT-BUTYL ESTER
• 4-((Allyloxy)carbonyl)-1-(tert-butoxycarbonyl)piperazine-2-carboxylic acid
• 1219348-11-4
•  

• Inchi： 1S/C14H22N2O6/c1-5-8-21-12(19)15-6-7-16(10(9-15)11(17)18)13(20)22-14(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,17,18)
• InChI Key： RRDGPPKUMBLVOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC=C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 314.14778643g/mol
• Monoisotopic Mass: 314.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.4Ų

  Security Information

• HazardClass：IRRITANT